Cas no 845901-39-5 (3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate)

• Product Name: 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate
• CAS No: 845901-39-5
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• CID: 5420262
• Update Time: 2025-11-06

3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl diethylcarbamate
• 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate

• Inchi： 1S/C22H23NO6/c1-5-23(6-2)22(25)29-17-10-11-18-19(13-17)27-14(3)21(20(18)24)28-16-9-7-8-15(12-16)26-4/h7-13H,5-6H2,1-4H3
• InChI Key： ANOASAWUNQFQGA-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)OC(C)=C(OC1=CC=CC(OC)=C1)C2=O)(=O)N(CC)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate

Professional Introduction to Compound with CAS No. 845901-39-5 and Product Name: 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate

The compound with the CAS number 845901-39-5 and the product name 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, belonging to the chromene class, has garnered attention due to its unique structural features and potential biological activities. The chromene core, characterized by a benzopyranone structure, is well-documented for its role in various pharmacological applications, including anti-inflammatory, antioxidant, and antimicrobial properties.

In recent years, there has been a growing interest in derivatives of chromene due to their structural versatility and biological efficacy. The presence of a 3-methoxyphenoxy group in the molecular structure suggests potential interactions with specific biological targets, which may contribute to its therapeutic effects. Additionally, the N,N-diethylcarbamate moiety introduces a polar functional group that could enhance solubility and bioavailability, making it an attractive candidate for further pharmacological investigation.

Recent studies have highlighted the importance of chromene derivatives in addressing various health challenges. For instance, research has demonstrated that compounds with similar structural motifs can modulate enzyme activity and signal transduction pathways involved in inflammation and oxidative stress. The 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate compound is being explored for its potential to interact with these pathways, offering a promising avenue for developing novel therapeutic agents.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The chromene ring system is typically constructed through cyclization reactions, while the introduction of the 3-methoxyphenoxy and N,N-diethylcarbamate groups requires selective functionalization techniques. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired molecular architecture efficiently.

One of the key aspects of this compound is its potential as a lead molecule for drug discovery. By leveraging computational chemistry tools, researchers can predict binding interactions between this compound and biological targets such as enzymes and receptors. These predictions are crucial for designing experiments aimed at optimizing its pharmacological properties. Additionally, high-throughput screening (HTS) techniques are being utilized to identify derivatives with enhanced activity and reduced toxicity.

The pharmacological profile of 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate is being thoroughly evaluated through in vitro and in vivo studies. Initial findings suggest that it exhibits significant anti-inflammatory effects by inhibiting key pro-inflammatory cytokines. Furthermore, its antioxidant properties are being investigated for potential applications in neuroprotective therapies. These preliminary results underscore the compound's promise as a multifunctional therapeutic agent.

As research progresses, the development of new synthetic routes will be essential for scaling up production while maintaining quality standards. Green chemistry principles are being integrated into synthetic protocols to minimize environmental impact. This includes optimizing reaction conditions to reduce waste and employing sustainable solvents. Such approaches align with global efforts to promote sustainable pharmaceutical manufacturing.

The regulatory landscape for new pharmaceutical compounds is stringent but well-established, ensuring that only safe and effective agents reach the market. Preclinical studies must be conducted rigorously to assess toxicity, pharmacokinetics, and pharmacodynamics before human trials can begin. The data generated from these studies will be critical for supporting regulatory submissions and eventual commercialization.

Collaborations between academic institutions and pharmaceutical companies are fostering innovation in chromene-based drug development. These partnerships enable researchers to combine expertise in medicinal chemistry, biochemistry, and computational biology to accelerate the discovery process. The 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate compound exemplifies how interdisciplinary approaches can lead to breakthroughs in therapeutic intervention.

Future directions in this field include exploring analogs of this compound with modified functional groups to enhance specific biological activities. Techniques such as structure-based drug design (SBDD) will be instrumental in guiding these modifications. Additionally, investigating the compound's mechanism of action at a molecular level will provide deeper insights into its therapeutic potential.

The broader significance of this research lies in its contribution to addressing unmet medical needs through innovative chemical solutions. By developing novel compounds like 3-(3-methoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl N,N-diethylcarbamate, scientists are paving the way for more effective treatments across various disease areas. This underscores the importance of continued investment in pharmaceutical research and development.